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Compound Focus: Tws119

CAS No.: 601514-19-6

Cat. No.: S007607

Get Quote

Aspect Details

Molecular Weight 318.33 g/mol [1] [2] [3]

Recommended Solvent DMSO [1] [2] [3]

Solubility in DMSO ≥ 31.83 mg/mL (100 mM) [1] to ~64 mg/mL (~201 mM) [3]

Solubility in Water Insoluble [2] [3]

Solubility in Ethanol 1.59 mg/mL (5 mM) [1] or Insoluble [3]

Typical Stock Concentration 10 mM to 100 mM in DMSO [1] [2]

Preparation Protocol

Here is a standard method for preparing a 10 mM stock solution, which you can adjust based on your

required concentration.

Calculate Mass: Determine the mass of TWS119 needed. For example, to prepare 1 mL of a 10 mM

stock solution, you would need: (10 mM / 1000) * 1 mL * 318.33 g/mol = 3.18 mg of TWS119.
Weigh Compound: Accurately weigh out the calculated mass of TWS119.

Dissolve in DMSO: Transfer the powder to a suitable vial and add the required volume of pure,
anhydrous DMSO to achieve your final concentration and volume (e.g., 1 mL of DMSO for a 10 mM

stock from 3.18 mg of powder).
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Mix Thoroughly: Vortex or sonicate the solution briefly to ensure complete dissolution, resulting in a

clear solution.
Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-

thaw cycles. Store the aliquots at -20°C or lower. Under these conditions, the stock solution is
typically stable for at least 6 months [2].

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Precipitation
upon dilution

Solution has reached or

exceeded its solubility
limit in the final aqueous

buffer.

Ensure the final concentration of DMSO in the

working solution is ≤ 0.5%. Pre-dilute the stock
solution in a intermediate buffer with higher DMSO

content before adding to cells.

Reduced
biological activity

Stock solution

degradation from
improper storage or

repeated freeze-thaw
cycles.

Always store at recommended temperatures (-20°C or

lower). Create single-use aliquots. Note that
hygroscopic DMSO can absorb water, potentially

reducing solubility over time [3].

Need for in vivo
administration

TWS119 is insoluble in
saline or aqueous

vehicles alone.

Use a recommended in vivo formulation, such as
suspending in a 0.5% Carboxymethylcellulose

Sodium (CMC-Na) solution [3].

Experimental Use & Citation

To help you plan your experiments, the following chart outlines the typical workflow for using TWS119 in

different research contexts, based on cited literature.
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In Vitro Application In Vivo Application (Mouse)

TWS119 Stock Solution
(10-100 mM in DMSO)

Dilute in Cell Culture Medium
Final [DMSO] typically < 0.5%

For Cell-Based Work

Prepare In Vivo Formulation
(e.g., 0.5% CMC-Na suspension)

For Animal Studies

Common Dosage Ranges

Low Dose: 0.4 - 1 µM
(e.g., Neuronal Differentiation)

Higher Dose: 2.5 - 10 µM
(e.g., T-cell Modulation)

Common Dose: 10 - 30 mg/kg
Administered via Intraperitoneal (IP) injection

Typical Regimen:
Once daily for 1-14 days

Click to download full resolution via product page

The specific concentration and treatment duration you use will depend on your experimental model and

objectives. Here are examples from the literature:

Neuronal Differentiation: Treatment of pluripotent mouse cells with 400 nM TWS119 to induce
differentiation [1].

T-cell Phenotype Modulation: Use of 2.5 μM TWS119 to generate stem cell-like memory T cells [1].
In Vivo Stroke Model: Administration of 10 mg/kg TWS119 via intraperitoneal injection once daily for

14 days in mice [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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